Cas no 1597421-67-4 (Ethyl 3-ethoxy-3-(pivaloylimino)propanoate)

• Product Name: Ethyl 3-ethoxy-3-(pivaloylimino)propanoate
• CAS No: 1597421-67-4
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• CID: 5703811
• PubChem ID: 90093768
• Update Time: 2023-10-17

Ethyl 3-ethoxy-3-(pivaloylimino)propanoate Chemical and Physical Properties

Names and Identifiers

• 1597421-67-4
• Ethyl 3-[(2,2-Dimethylpropanoyl)imino]-3-ethoxypropanoate
• Ethyl3-ethoxy-3-(pivaloylimino)propanoate
• Ethyl 3-ethoxy-3-(pivaloylimino)propanoate
• SCHEMBL15636704
• GTAQNULUHVMTBU-UHFFFAOYSA-N
• Propanoic acid, 3-[(2,2-dimethyl-1-oxopropyl)imino]-3-ethoxy-, ethyl ester

• Inchi： 1S/C12H21NO4/c1-6-16-9(8-10(14)17-7-2)13-11(15)12(3,4)5/h6-8H2,1-5H3/b13-9-
• InChI Key： GTAQNULUHVMTBU-LCYFTJDESA-N
• SMILES： O=C(C(C)(C)C)/N=C(/CC(=O)OCC)\OCC

Computed Properties

• Exact Mass: 243.14705815g/mol
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 65Ų

Experimental Properties

• Density: 1.01±0.1 g/cm3(Predicted)
• Boiling Point: 307.9±44.0 °C(Predicted)
• pka: 0.29±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-acylimines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Imines N-acylimines